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Compound of Interest

Compound Name: Friedelin

Cat. No.: B1674157

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds is a cornerstone of laboratory safety and environmental
responsibility. This guide provides a comprehensive, step-by-step procedure for the proper
disposal of Friedelin, a pentacyclic triterpene. The information presented here is synthesized
from safety data sheets and general laboratory chemical waste guidelines to ensure a
conservative and safety-conscious approach.

A critical point to note is the conflicting hazard information available for Friedelin. While some
suppliers classify it as a non-hazardous substance, others categorize it as harmful if swallowed
and very toxic to aquatic life with long-lasting effects[1][2]. Furthermore, it has been assigned a
Water Hazard Class 3 (WGK 3) in Germany, indicating it is severely hazardous to water.

Given this discrepancy, the most prudent and compliant approach is to treat Friedelin as
hazardous chemical waste. This ensures the highest level of safety for laboratory personnel
and minimizes environmental impact.

Quantitative and Hazard Classification Data

The following table summarizes key data for Friedelin, highlighting the conflicting
classifications.
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Property Data

CAS Number 559-74-0[1][2]
EC Number 209-205-1[1]
Molecular Formula C30H500]2]
Molecular Weight 426.72 g/mol [2]
Physical Form Solid, powder|[3]
Melting Point 262-265 °C

Does not meet the criteria for classification in
GHS Classification (Source 1) accordance with Regulation (EC) No
1272/2008[1].

Acute Toxicity, Oral (Category 4), H302: Harmful

if swallowed.Acute Aquatic Toxicity (Category 1),
GHS Classification (Source 2) H400: Very toxic to aquatic life.Chronic Aquatic

Toxicity (Category 1), H410: Very toxic to

aquatic life with long lasting effects|[2].

Storage Class 11 (Combustible Solids)

Water Hazard Class (Germany) WGK 3 (severely hazardous to water)

Step-by-Step Disposal Protocol

This protocol outlines the essential steps for safely managing and disposing of Friedelin
waste, including pure compounds, contaminated labware, and solutions.

Step 1: Waste Characterization and Collection

Treat all forms of Friedelin waste as hazardous. This includes unused or expired Friedelin,
residues from experiments, solutions containing Friedelin, and any materials used for spill
cleanup (e.g., absorbent pads, contaminated gloves).

» Action: Collect all Friedelin waste in a dedicated, leak-proof container that is chemically
compatible.
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o Labeling: Affix a "Hazardous Waste" label to the container immediately. The label must
clearly identify the contents (i.e., "Friedelin Waste"), the approximate concentration, and the
associated hazards (e.g., "Acutely Toxic," "Environmental Hazard").

Step 2: Segregation and Safe Storage

Proper storage is crucial to prevent accidental reactions.

o Action: Store the sealed hazardous waste container in a designated Satellite Accumulation
Area (SAA)[4]. This area must be secure and away from general laboratory traffic.

o Incompatibilities: Friedelin is incompatible with strong acids/alkalis and strong
oxidizing/reducing agents[2]. Ensure the waste container is segregated from these materials
to prevent dangerous reactions[4].

o Containment: For any liquid waste containing Friedelin, the use of secondary containment is
mandatory to prevent the spread of spills[5].

Step 3: Arrange for Professional Disposal

Under no circumstances should Friedelin waste be disposed of via standard laboratory drains
or in the regular trash[1][5][6].

¢ Action: Contact your institution's Environmental Health and Safety (EHS) department or
equivalent hazardous waste management group to schedule a pickup[5][6][7].

o Documentation: Follow all institutional procedures for waste handover, which may include
completing a waste manifest or online request form.

Step 4: Decontamination of Empty Containers

Due to its classification as being very toxic to aquatic life, empty containers that held Friedelin
must be managed as hazardous waste[2].

» Action: Triple-rinse the empty container with a suitable solvent (e.g., acetone, ethanol).

¢ Rinseate Collection:Crucially, the first rinse, and preferably all three, must be collected and
disposed of as hazardous waste. Add the rinseate to your designated Friedelin waste

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1674157?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b1674157?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DCM-048.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b1674157?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1674157?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-7459-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzI2NDV8YXBwbGljYXRpb24vcGRmfGFESTJMMmhsTnk4NU1UYzVNekF4TXpRM016VTRMMU5FUWw4M05EVTVYMDFVWDBWT0xuQmtaZ3xhNzI5ODZkYzI5ZWEwODU0ZTNhYzhlMGI4YTM3MzY5OTA1ZDM2ZmQ5NDkyNDNhNzYyOTZiZWJmMWU0Y2Q2YzZk
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b1674157?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DCM-048.html
https://www.benchchem.com/product/b1674157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

container[5][6].

» Final Disposal: After thorough rinsing and air-drying, deface or remove all labels from the
container before disposing of it as regular solid waste (e.g., glass or plastic recycling, as
appropriate)[5][6].

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Friedelin waste.
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Workflow for the Proper Disposal of Friedelin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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